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Compound of Interest

Compound Name: 2'-Deoxyuridine-d2

Cat. No.: B583589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for 2'-Deoxyuridine-d2.

The information presented is primarily based on the safety data sheet (SDS) for the non-

deuterated analogue, 2'-Deoxyuridine, as specific comprehensive safety data for the

deuterated form is not readily available. It is a standard and reasonable scientific practice to

assume that the isotopic labeling with deuterium does not significantly alter the chemical and

toxicological properties of the molecule. This document is intended to equip laboratory

personnel with the necessary information for the safe handling, storage, and disposal of this

compound.

Chemical and Physical Properties
2'-Deoxyuridine and its deuterated analogue are pyrimidine nucleosides. Understanding their

physical and chemical properties is fundamental to their safe handling and use in experimental

settings.
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Property Value Reference

Molecular Formula C₉H₁₀D₂N₂O₅ [1]

Molecular Weight 230.2 g/mol [1]

Appearance White to off-white powder [2][3]

Melting Point 167-169 °C [2]

Boiling Point ~370.01 °C (rough estimate) [2]

Solubility

- Water: 300 g/L (20 °C)[2], 50

mg/mL[3][4]- DMSO: Slightly

soluble[2], 10 mg/mL[1], 45

mg/mL[5]- Methanol: Slightly

soluble (when heated)[2]-

Ethanol: Slightly soluble[1]-

PBS (pH 7.2): 5 mg/mL[1]- 1 M

NH₄OH: 50 mg/mL[3]

pKa
9.3 (in H₂O at 25 °C,

uncertain)
[2]

Storage Temperature 2-8°C[2] or -20°C[1]

Stability
Stable for at least 4 years

when stored at -20°C[1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2'-Deoxyuridine is classified with the following hazards:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation[2]

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms:

alt text

alt text

Signal Word: Warning[2]

Experimental Protocols
While specific experimental protocols for the safety assessment of 2'-Deoxyuridine-d2 are not

detailed in the provided search results, standard methodologies for evaluating chemical

hazards are well-established. The following outlines the general approaches used to determine

the data presented in this guide.

Acute Oral Toxicity (LD50)
The "Up-and-Down" procedure or the "Fixed Dose" method (OECD Guidelines 425 and 420,

respectively) are commonly employed. These methods involve administering the substance to

a small number of animals and observing them for signs of toxicity and mortality over a set
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period, typically 14 days. The LD50 value, the dose lethal to 50% of the test population, is then

calculated.

Skin and Eye Irritation
The Draize test (OECD Guideline 404 for skin and 405 for eye irritation) has historically been

used. This involves applying the substance to the skin or into the eye of a test animal (typically

a rabbit) and observing for signs of irritation such as redness, swelling, and discharge over a

period of several days. In vitro methods using reconstructed human epidermis or cornea are

now increasingly used as ethical alternatives.

In Vitro Genotoxicity and Mutagenicity Assays
Derivatives of 2'-Deoxyuridine, such as 5-ethynyl-2'-deoxyuridine (EdU) and

bromodeoxyuridine (BrdU), have been studied for their potential cytotoxic and mutagenic

effects.[6] A common assay is the hypoxanthine-guanine phosphoribosyltransferase (HPRT)

gene mutation assay in mammalian cells (e.g., Chinese hamster ovary cells).[6] This assay

measures the frequency of mutations in the HPRT gene, which confers resistance to certain

toxic purine analogues.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are crucial to minimize exposure and ensure laboratory safety.
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

 If inhaled

Immediately flush skin with running water
 for at least 15 minutes.

Remove contaminated clothing.
Seek medical attention if irritation persists.

 If on skin

Immediately flush eyes with running water
 for at least 15 minutes.

Remove contact lenses if present and easy to do.
Seek medical attention.

 If in eyes

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an
 unconscious person.

Seek immediate medical attention.

 If swallowed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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